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Compound of Interest

Compound Name: 5-Methylthio DMT

Cat. No.: B1215185

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a lesser-known psychoactive compound
belonging to the tryptamine family. It is the 5-methylthio analog of the more extensively studied
5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). Due to its structural similarity to other
serotonergic psychedelics, 5-MeS-DMT is presumed to act as an agonist at serotonin
receptors, primarily the 5-HT2A and 5-HT1A subtypes. However, detailed pharmacological data
for 5-MeS-DMT is scarce in the scientific literature.

These application notes provide a summary of the currently available information on 5-MeS-
DMT and offer detailed protocols for its characterization and use as a pharmacological tool in
neuroscience research. Given the limited data on 5-MeS-DMT, information and protocols for its
close and better-understood analog, 5-MeO-DMT, are provided as a comparative framework.
Researchers should use the provided protocols as a starting point and optimize them for their
specific experimental needs when investigating 5-MeS-DMT.

Chemical and Physical Properties
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Property Value

N,N-dimethyl-5-(methylthio)-1H-indole-3-
Formal Name

ethanamine
CAS Number 5102-11-4[1]
Molecular Formula C13H1sN2S
Molecular Weight 234.36 g/mol [1]
Appearance White solid (as freebase)

Soluble in organic solvents such as ethanol,

Solubility
DMSO, and DMF.

Handling and Storage

o Safety Precautions: 5-MeS-DMT is a psychoactive compound with unknown toxicological
properties. Handle with appropriate personal protective equipment (PPE), including gloves,
lab coat, and eye protection. All work should be conducted in a well-ventilated fume hood.

o Storage: Store in a cool, dry, and dark place, preferably at -20°C for long-term stability. The
compound should be protected from light and moisture.

Pharmacological Data

Quantitative pharmacological data for 5-MeS-DMT is very limited. The following tables
summarize the available information for 5-MeS-DMT and provide a detailed profile for its
analog, 5-MeO-DMT, for comparative purposes.

Table 1: Known Pharmacological Data for 5-Methylthio-
DMT (5-MeS-DMT)
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Parameter Species Assay Result Reference
Less potent than
Drug 5-MeO-DMT. The

In Vivo Potency Rat

Discrimination

order of potency [Glennon et al.,

(vs. 5-MeO- was found to be 1982][2]
DMT) 5-MeO-DMT > 5-
MeS-DMT.
Dosage: 15-30
mg. Described
as "quite intense" )
Human Smoked [Shulgin, 1997]
. Human . ) at 20 mg.
Psychoactivity Administration ) [1]
Approximately

half as potent as
5-MeO-DMT.

Table 2: Comparative Pharmacological Data for 5-
Methoxy-DMT (5-MeO-DMT)

Receptor Binding Affinities (Ki, nM)

Receptor Human Rat Reference
5-HT1A 1.9-3.0 25 [31[4]
5-HT1B 74 [3]

5-HT1D 14 [3]

5-HT2A 907 - 1300 68 [3][4]
5-HT2B 340 [4]

5-HT2C 340 [4]

SERT 2184 (ICso) [4]

Functional Activity (ECso, NM)
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Receptor Assay Result Reference
5-HT1A G-protein activation ~100 [3]
5-HT2A Calcium Flux 26 [5]

Signaling Pathways

The presumed primary mechanism of action for 5-MeS-DMT, based on its structural similarity to
other tryptamines, involves agonism at serotonin receptors, particularly 5-HT2A and 5-HT1A
receptors. Activation of these G-protein coupled receptors (GPCRS) initiates downstream

signaling cascades.
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Prepare Serial Dilutions of 5-MeS-DMT,
Radioligand, and Cell Membranes

!

Add Reagents to 96-well Plate
(Total, Non-specific, and Compound Wells)

!

Incubate at Room Temperature

'

Rapid Filtration through Glass Fiber Filters

!

Wash Filters with Ice-cold Buffer

'

Add Scintillation Fluid and Count Radioactivity

!

Calculate IC50 and Ki Values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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